Cas no 130063-07-9 (D-Homoanalog of Triamcinolone)

• Product Name: D-Homoanalog of Triamcinolone
• CAS No: 130063-07-9
• MF: C₂₁H₂₇FO₆
• MW: 394.433890581131
• CID: 1079842
• Update Time: 2025-06-09

D-Homoanalog of Triamcinolone Chemical and Physical Properties

Names and Identifiers

• D-Homoanalog of Triamcinolon
• (11β,16α,17α)-9-fluoro-11,16,17-trihydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione
• D-HoMoanalog of TriaMcinolone
• 9α-fluoro-11β,16α,17α-trihydroxy-17β-hydroxymethyl-D-homoandrosta-1,4-diene-3,17a-dione
• D-Homoanalog of Triamcinolone

• Inchi： 1S/C21H27FO6/c1-18-9-16(26)21(22)13(4-3-11-7-12(24)5-6-19(11,21)2)14(18)8-15(25)20(28,10-23)17(18)27/h5-7,13-16,23,25-26,28H,3-4,8-10H2,1-2H3/t13-,14-,15+,16-,18-,19-,20+,21-/m0/s1
• InChI Key： XQACSSSOGGHLBA-WTNVDEMLSA-N
• SMILES： C1(=O)[C@]2(C)[C@]([H])([C@@]3([H])[C@](F)([C@@H](O)C2)[C@]2(C)C(=CC(=O)C=C2)CC3)C[C@@H](O)[C@]1(O)CO

D-Homoanalog of Triamcinolone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on D-Homoanalog of Triamcinolone

D-Homoanalog of Triamcinolone (CAS No. 130063-07-9): A Comprehensive Overview

The compound D-Homoanalog of Triamcinolone (CAS No. 130063-07-9) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the development of immunomodulatory agents. This synthetic derivative has garnered considerable attention due to its unique structural and pharmacological properties, which distinguish it from its parent compound, triamcinolone. The introduction of homologous modifications has led to a series of novel therapeutic applications, making this compound a subject of intense research interest.

In recent years, the exploration of corticosteroid analogs has been pivotal in addressing various inflammatory and autoimmune disorders. The D-Homoanalog of Triamcinolone is characterized by a modified carbon backbone, which enhances its bioavailability and reduces systemic side effects compared to traditional corticosteroids. This modification has been achieved through strategic alterations in the molecular structure, resulting in a compound that exhibits potent anti-inflammatory activity while maintaining a favorable safety profile.

One of the most compelling aspects of this compound is its mechanism of action. Unlike conventional corticosteroids that exert broad-spectrum effects by binding to glucocorticoid receptors, the D-Homoanalog of Triamcinolone demonstrates targeted interactions with specific inflammatory pathways. This selectivity allows for more precise therapeutic intervention, minimizing unwanted immunosuppressive effects. Recent studies have highlighted its potential in modulating cytokine production and inhibiting inflammatory mediator release, making it a promising candidate for treating conditions such as rheumatoid arthritis and psoriasis.

The synthesis of the D-Homoanalog of Triamcinolone involves sophisticated organic chemistry techniques, including stereoselective reactions and chiral resolution processes. These methodologies ensure high purity and enantiomeric excess, which are critical for pharmaceutical applications. Advanced computational modeling has also played a crucial role in optimizing the synthetic route, reducing costs, and improving yield. The integration of these cutting-edge techniques underscores the compound's development as a high-value pharmaceutical entity.

Preclinical studies have demonstrated the efficacy of the D-Homoanalog of Triamcinolone in various animal models of inflammation and autoimmunity. Notably, its ability to suppress T-cell proliferation and reduce pro-inflammatory cytokine levels has been observed without significant adverse effects on hematopoietic cells. These findings have laid the groundwork for clinical trials aimed at evaluating its therapeutic potential in human patients. The results from these trials are expected to provide further insights into its mechanism of action and broaden its clinical applicability.

The pharmacokinetic profile of the D-Homoanalog of Triamcinolone is another area of significant interest. Unlike parenteral formulations that require frequent administration, this derivative exhibits prolonged half-life upon oral or topical delivery, enhancing patient compliance. Additionally, its metabolic stability ensures sustained therapeutic levels in circulation, reducing the need for high-dose regimens. These attributes make it an attractive alternative to existing treatments, particularly for chronic conditions requiring long-term management.

The regulatory landscape for novel corticosteroid analogs is evolving rapidly, with increasing emphasis on safety and efficacy data. The D-Homoanalog of Triamcinolone is currently undergoing rigorous evaluation by regulatory agencies to determine its suitability for market approval. The outcomes of these assessments will be instrumental in guiding future clinical development strategies and ensuring that patients have access to innovative therapies that address unmet medical needs.

In conclusion, the D-Homoanalog of Triamcinolone (CAS No. 130063-07-9) represents a significant breakthrough in immunomodulatory therapy. Its unique structural features, combined with favorable pharmacological properties, position it as a promising candidate for treating inflammatory and autoimmune disorders. Ongoing research efforts are focused on optimizing its synthesis, evaluating its clinical efficacy, and navigating regulatory pathways to bring this novel compound to patients worldwide.